4-Chloro-5-iodonicotinonitrile
Cat. No. B3373228
M. Wt: 264.45 g/mol
InChI Key: URJMTRSLTCWFQP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[OH:1][c:2]1[c:3]([I:10])[cH:4][n:5][cH:6][c:7]1[C:8]#[N:9].[P:11]([Cl:12])([Cl:13])([Cl:14])=[O:15]>>[c:2]1([Cl:13])[c:3]([I:10])[cH:4][n:5][cH:6][c:7]1[C:8]#[N:9]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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N#Cc1cncc(I)c1O
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=P(Cl)(Cl)Cl
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Outcomes
Product
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Name
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Type
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product
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Smiles
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N#Cc1cncc(I)c1Cl
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
